molecular formula C14H18O3 B8479110 1-[2-(Ethenyloxy)ethoxy]-2-methoxy-4-(prop-2-EN-1-YL)benzene CAS No. 89037-87-6

1-[2-(Ethenyloxy)ethoxy]-2-methoxy-4-(prop-2-EN-1-YL)benzene

Cat. No.: B8479110
CAS No.: 89037-87-6
M. Wt: 234.29 g/mol
InChI Key: QZONMHMWWPKTRC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-[2-(Ethenyloxy)ethoxy]-2-methoxy-4-(prop-2-EN-1-YL)benzene is a useful research compound. Its molecular formula is C14H18O3 and its molecular weight is 234.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

89037-87-6

Molecular Formula

C14H18O3

Molecular Weight

234.29 g/mol

IUPAC Name

1-(2-ethenoxyethoxy)-2-methoxy-4-prop-2-enylbenzene

InChI

InChI=1S/C14H18O3/c1-4-6-12-7-8-13(14(11-12)15-3)17-10-9-16-5-2/h4-5,7-8,11H,1-2,6,9-10H2,3H3

InChI Key

QZONMHMWWPKTRC-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=CC(=C1)CC=C)OCCOC=C

Origin of Product

United States

Synthesis routes and methods

Procedure details

Eugenol (4-allyl-2-methoxyphenol) was reacted with 2-chloroethyl vinyl ether to produce o-methoxy-para-allyl-2-vinyloxyethoxy benzene (MAVB). 77 parts by weight of MAVB were dispersed in approximately 350 parts by weight toluene with 0.05 parts by weight of a platinum catalyst. 200 parts by weight of a 95 cps silicone copolymer fluid containing approximately 9.9% Si--H groups were added to the toluene solution. The reaction mixture was then refluxed overnight to where Si--H functionality was below about 1%. The toluene was stripped off under vacuum to yield a 300 cps fluid product.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.